Cas no 18852-14-7 (2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione)
18852-14-7 structure
Product Name:2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione
CAS No:18852-14-7
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD01663691
CID:1383446
PubChem ID:29305
Update Time:2025-11-06
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dihydro-1H-1,3,4-benzotriazepine-2,5-dione
- 2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione
- 1,3,4-Benzotriazepine-1H-2,5-dione
- 18852-14-7
- EN300-2008097
- BRN 0746222
- 1H-1,3,4-Benzotriazepine-2,5-dione, 3,4-dihydro-
- DTXSID70172208
-
- MDL: MFCD01663691
- Inchi: 1S/C8H7N3O2/c12-7-5-3-1-2-4-6(5)9-8(13)11-10-7/h1-4H,(H,10,12)(H2,9,11,13)
- InChI Key: CVZWVWUMINKTDA-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2NC(NN1)=O
Computed Properties
- Exact Mass: 177.05391
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- PSA: 70.23
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2008097-0.05g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 0.05g |
$612.0 | 2023-09-16 | ||
| Enamine | EN300-2008097-0.1g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 0.1g |
$640.0 | 2023-09-16 | ||
| Enamine | EN300-2008097-0.25g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 0.25g |
$670.0 | 2023-09-16 | ||
| Enamine | EN300-2008097-0.5g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 0.5g |
$699.0 | 2023-09-16 | ||
| Enamine | EN300-2008097-1.0g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 1g |
$728.0 | 2023-06-01 | ||
| Enamine | EN300-2008097-2.5g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 2.5g |
$1428.0 | 2023-09-16 | ||
| Enamine | EN300-2008097-5.0g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 5g |
$2110.0 | 2023-06-01 | ||
| Enamine | EN300-2008097-10.0g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 10g |
$3131.0 | 2023-06-01 | ||
| Enamine | EN300-2008097-1g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 1g |
$728.0 | 2023-09-16 | ||
| Enamine | EN300-2008097-5g |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione |
18852-14-7 | 5g |
$2110.0 | 2023-09-16 |
2,3,4,5-tetrahydro-1H-1,3,4-benzotriazepine-2,5-dione Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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